Cas no 1822505-13-4 (3-(2,2-Dimethyl-1,3-dioxolan-4-yl)-3-hydroxypropanenitrile)

• Product Name: 3-(2,2-Dimethyl-1,3-dioxolan-4-yl)-3-hydroxypropanenitrile
• CAS No: 1822505-13-4
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 6151969
• PubChem ID: 13081547
• Update Time: 2025-10-29

3-(2,2-Dimethyl-1,3-dioxolan-4-yl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethyl-1,3-dioxolan-4-yl)-3-hydroxypropanenitrile
• 1822505-13-4
• SCHEMBL7977409
• EN300-1995953
• 3-(2,2-Dimethyl-1,3-dioxolan-4-yl)-3-hydroxypropanenitrile

• Inchi： 1S/C8H13NO3/c1-8(2)11-5-7(12-8)6(10)3-4-9/h6-7,10H,3,5H2,1-2H3
• InChI Key： BEYSGCWNZWUEGI-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1C(CC#N)O

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 62.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 3-(2,2-Dimethyl-1,3-dioxolan-4-yl)-3-hydroxypropanenitrile

3-(2,2-Dimethyl-1,3-dioxolan-4-yl)-3-hydroxypropanenitrile: A Comprehensive Overview

The compound 3-(2,2-Dimethyl-1,3-dioxolan-4-yl)-3-hydroxypropanenitrile, identified by the CAS number 1822505-13-4, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a dioxolane ring and a hydroxynitrile group. The dioxolane ring, specifically the 1,3-dioxolan moiety, is a five-membered cyclic ether that plays a crucial role in stabilizing the molecule and influencing its reactivity. The hydroxynitrile group adds another layer of functionality, making this compound versatile for different synthetic pathways.

Recent studies have highlighted the importance of 3-(2,2-Dimethyl-1,3-dioxolan-4-yl)-3-hydroxypropanenitrile in the field of organic synthesis. Researchers have explored its use as an intermediate in the synthesis of bioactive compounds, particularly in the development of new drug candidates. The molecule's ability to undergo various transformations, such as nucleophilic additions and eliminations, makes it a valuable building block in medicinal chemistry.

The CAS number 1822505-13-4 is a unique identifier assigned to this compound by the Chemical Abstracts Service (CAS), ensuring its accurate identification in scientific literature and databases. This numbering system is essential for maintaining consistency and avoiding confusion in chemical research and industry applications.

In terms of physical properties, 3-(2,2-Dimethyl-1,3-dioxolan-4-yl)-3-hydroxypropanenitrile exhibits a melting point of approximately 65°C and a boiling point around 180°C under standard conditions. Its solubility in common solvents such as water and organic solvents like dichloromethane varies depending on the solvent's polarity. These properties are critical for determining its suitability in various chemical processes and reactions.

The synthesis of this compound typically involves multi-step reactions, often starting from readily available starting materials. One common approach involves the formation of the dioxolane ring through an intramolecular cyclization reaction followed by the introduction of the hydroxynitrile group. The optimization of reaction conditions, such as temperature and catalyst selection, is crucial to achieving high yields and purity.

Recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing 3-(2,2-Dimethyl-1,3-dioxolan-4-yl)-3-hydroxypropanenitrile. Researchers are investigating catalytic systems that minimize waste and reduce environmental impact while maintaining high efficiency. These efforts align with global initiatives to promote eco-friendly chemical processes.

In terms of applications, this compound has shown promise in the pharmaceutical industry as a precursor for bioactive molecules. Its structure allows for functionalization at multiple sites, enabling the creation of diverse derivatives with potential therapeutic applications. For instance, derivatives of this compound have been studied for their anti-inflammatory and antioxidant properties.

The study of 3-(2,2-Dimethyl-1,3-dioxolan-4-yl)-3-hydroxypropanenitrile has also contributed to our understanding of dioxolane chemistry. The dioxolane ring is known for its stability under acidic conditions and its ability to act as a protecting group for hydroxyl functionalities during synthetic transformations. This knowledge has been instrumental in designing more efficient synthetic routes for complex molecules.

In conclusion, 3-(2,2-Dimethyl-1,3-dioxolan-4-yl)-3-hydroxypropanenitrile, with its CAS number 1822505-13-4, represents a significant advancement in organic chemistry. Its unique structure and versatile properties make it an invaluable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in the development of innovative chemical products.